Cas no 1787880-05-0 (4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1787880-05-0
• MF: C₁₈H₁₈BrNO₄
• MW: 392.243824481964
• CID: 5367165
• Update Time: 2025-08-03

4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C18H18BrNO4/c1-12-8-14(9-18(22)23-12)24-15-10-20(11-15)17(21)7-6-13-4-2-3-5-16(13)19/h2-5,8-9,15H,6-7,10-11H2,1H3
• InChI Key： MYGGBGQKGJPVAI-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(C(=O)CCC3=CC=CC=C3Br)C2)=C1

Additional information on 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one

Introduction to 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one (CAS No. 1787880-05-0)

4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 1787880-05-0, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an azetidine ring, a brominated phenyl moiety, and an oxyalkyl linker, makes this molecule a fascinating subject for synthetic and pharmacological exploration.

The molecular architecture of 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one incorporates several key structural features that are often associated with bioactive molecules. The azetidine ring is a six-membered heterocyclic structure containing one nitrogen atom, which is known to be a common motif in many bioactive compounds due to its ability to mimic the conformational flexibility of natural amino acid side chains. This feature can be particularly advantageous in the design of enzyme inhibitors or receptor modulators.

The brominated phenyl group at the 3-position of the azetidine ring introduces a region of electronic and steric tunability, which can influence the compound's interaction with biological targets. Bromine atoms are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. Additionally, the propanoyl substituent attached to the nitrogen atom of the azetidine ring adds another layer of complexity, potentially influencing both the solubility and reactivity of the molecule.

The oxyalkyl linker connecting the azetidine moiety to the pyranone core provides a flexible tether that can modulate the conformational space available to the molecule. This type of structural element is often used in drug design to improve pharmacokinetic properties, such as solubility and membrane permeability. The 6-methylpyran-2-one moiety at the other end of the molecule contributes to its overall polarity and may play a role in determining its biological activity by influencing interactions with proteins or nucleic acids.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one with greater accuracy. These tools have been instrumental in identifying potential binding sites within target proteins and predicting how structural modifications might affect binding affinity. For instance, studies using molecular docking simulations have suggested that this compound could interact with enzymes involved in metabolic pathways or signaling cascades relevant to diseases such as cancer or inflammation.

In vitro studies have begun to explore the pharmacological profile of 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one, with initial findings indicating potential activity against certain enzymes or receptors. The unique combination of functional groups in its structure suggests that it may exhibit multiple modes of action, making it a promising candidate for further development as an investigational drug. Additionally, its structural similarity to known bioactive compounds allows for comparisons with established therapeutic agents, which can provide insights into its potential efficacy and safety profile.

The synthesis of 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, recent advances in synthetic methodologies, such as transition metal-catalyzed reactions and enantioselective catalysis, have made it possible to construct complex molecular frameworks more efficiently than ever before.

One particularly interesting aspect of this compound is its potential as a building block for more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of related compounds for high-throughput screening or structure-based drug design. This approach has been successfully employed in many drug discovery programs, leading to the identification of novel therapeutic agents with improved pharmacological properties.

The development of new analytical techniques has also contributed to our understanding of 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about its molecular structure and interactions with other molecules. These data are crucial for confirming the identity of synthesized compounds and for understanding how they might behave in biological systems.

Future research directions for 4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one may include exploring its interactions with specific biological targets using biochemical assays or cell-based models. Additionally, preclinical studies could be conducted to evaluate its safety profile and preliminary efficacy in animal models before moving on to human clinical trials if promising results are obtained.

In conclusion,4-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one (CAS No. 1787880-05) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for further exploration in drug discovery efforts aimed at developing new treatments for various diseases.